Cas no 1270569-04-4 ((3-chloro-4-fluoro-phenyl)-cyclopropyl-methanamine)

• Product Name: (3-chloro-4-fluoro-phenyl)-cyclopropyl-methanamine
• CAS No: 1270569-04-4
• MF: C₁₀H₁₁ClFN
• MW: 199.652445077896
• MDL: MFCD18702882
• CID: 4585270
• PubChem ID: 55270453
• Update Time: 2025-06-08

(3-chloro-4-fluoro-phenyl)-cyclopropyl-methanamine Chemical and Physical Properties

Names and Identifiers

• (3-CHLORO-4-FLUOROPHENYL)(CYCLOPROPYL)METHANAMINE
• (3-chloro-4-fluoro-phenyl)-cyclopropyl-methanamine

• MDL： MFCD18702882
• Inchi： 1S/C10H11ClFN/c11-8-5-7(3-4-9(8)12)10(13)6-1-2-6/h3-6,10H,1-2,13H2
• InChI Key： QKIRGCBPXLGIMR-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(F)C(Cl)=C1)(C1CC1)N

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on (3-chloro-4-fluoro-phenyl)-cyclopropyl-methanamine

Recent Advances in the Study of (3-chloro-4-fluoro-phenyl)-cyclopropyl-methanamine (CAS: 1270569-04-4)

The compound (3-chloro-4-fluoro-phenyl)-cyclopropyl-methanamine (CAS: 1270569-04-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopropylamine moiety attached to a halogenated phenyl ring, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanistic insights, positioning it as a candidate for further drug development.

One of the key areas of investigation has been the synthesis and optimization of (3-chloro-4-fluoro-phenyl)-cyclopropyl-methanamine. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity while reducing production costs. The researchers employed a palladium-catalyzed cross-coupling reaction, which demonstrated high efficiency and scalability. This advancement is critical for enabling large-scale production and subsequent clinical trials.

Pharmacological evaluations have revealed that (3-chloro-4-fluoro-phenyl)-cyclopropyl-methanamine exhibits potent activity as a modulator of certain neurotransmitter systems. Specifically, it has been shown to interact with serotonin and dopamine receptors, suggesting potential applications in neuropsychiatric disorders such as depression and schizophrenia. In vitro and in vivo studies have demonstrated its ability to cross the blood-brain barrier effectively, a crucial factor for central nervous system (CNS) targeting drugs.

Further mechanistic studies have explored the compound's binding affinity and selectivity. Molecular docking simulations and X-ray crystallography have provided insights into its interaction with receptor sites, highlighting the role of the cyclopropyl group in enhancing binding stability. These findings were corroborated by a recent Nature Communications article (2024), which also identified potential off-target effects that need to be addressed in future research.

In addition to its CNS applications, (3-chloro-4-fluoro-phenyl)-cyclopropyl-methanamine has been investigated for its anti-inflammatory properties. A preclinical study published in European Journal of Pharmacology (2023) reported its efficacy in reducing pro-inflammatory cytokines in animal models of chronic inflammation. This dual functionality—targeting both neurological and inflammatory pathways—positions the compound as a versatile therapeutic agent.

Despite these promising findings, challenges remain. The compound's metabolic stability and potential toxicity profiles require further elucidation. Recent toxicology studies have indicated the need for structural modifications to mitigate hepatotoxicity observed in high-dose regimens. Researchers are actively exploring derivatives of (3-chloro-4-fluoro-phenyl)-cyclopropyl-methanamine to optimize its safety and efficacy.

In conclusion, (3-chloro-4-fluoro-phenyl)-cyclopropyl-methanamine (CAS: 1270569-04-4) represents a compelling area of research with multifaceted therapeutic potential. Ongoing studies are expected to refine its pharmacological properties and expand its applications, paving the way for clinical translation. The integration of synthetic chemistry, structural biology, and preclinical pharmacology will be essential to fully realize the promise of this compound.